Cas no 109305-86-4 ((+)-Buxabenzamidine)

• Product Name: (+)-Buxabenzamidine
• CAS No: 109305-86-4
• MF: C₃₃H₅₀N₂O
• MW: 490.762909412384
• CID: 6765379
• Update Time: 2024-03-03

(+)-Buxabenzamidine Chemical and Physical Properties

Names and Identifiers

• (+)-Buxabenzamidine

• Inchi： 1S/C33H50N2O/c1-22(35(6)7)26-18-20-33(5)28-15-14-27-24(21-25(28)17-19-32(26,33)4)13-16-29(31(27,2)3)34-30(36)23-11-9-8-10-12-23/h8-12,17,22,24,26-29H,13-16,18-21H2,1-7H3,(H,34,36)/t22-,24-,26+,27+,28+,29-,32+,33-/m0/s1
• InChI Key： GUMUPBSXTQNKBR-OHYAFXIJSA-N
• SMILES： [C@H]1(C(C)(C)[C@@H]2CC[C@H]3[C@]4(C)CC[C@@H]([C@@]4(C)CC=C3C[C@@H]2CC1)[C@@H](N(C)C)C)NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• XLogP3: 8.429

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Buxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Buxus alkaloids